Cas no 1396876-10-0 (1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea)

1-Cyclohexyl-3-(pyridin-3-yl)methyl-3-[2-(thiophen-2-yl)ethyl]urea is a synthetic urea derivative featuring a cyclohexyl group, a pyridinylmethyl moiety, and a thiophenylethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its multifunctional structure, which allows for versatile reactivity and binding interactions. The presence of both heterocyclic (pyridine and thiophene) and aliphatic (cyclohexyl) components enhances its applicability in drug design, particularly for targeting receptors or enzymes with mixed hydrophobic and polar binding sites. Its well-defined molecular architecture facilitates precise modifications for structure-activity relationship studies. The compound's stability under standard conditions further supports its utility in synthetic and medicinal chemistry applications.
1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea structure
1396876-10-0 structure
Product name:1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea
CAS No:1396876-10-0
MF:C19H25N3OS
MW:343.486303091049
CID:5889888
PubChem ID:71781310

1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea
    • AKOS024522467
    • F5854-1969
    • 1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
    • 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
    • VU0523921-1
    • 1396876-10-0
    • 3-cyclohexyl-1-(pyridin-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea
    • Inchi: 1S/C19H25N3OS/c23-19(21-17-7-2-1-3-8-17)22(12-10-18-9-5-13-24-18)15-16-6-4-11-20-14-16/h4-6,9,11,13-14,17H,1-3,7-8,10,12,15H2,(H,21,23)
    • InChI Key: CCQIPUZKRRNSAY-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CCN(CC1C=NC=CC=1)C(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 343.17183360g/mol
  • Monoisotopic Mass: 343.17183360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5Ų
  • XLogP3: 3.5

1-cyclohexyl-3-(pyridin-3-yl)methyl-3-2-(thiophen-2-yl)ethylurea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5854-1969-2mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
2mg
$59.0 2023-09-09
Life Chemicals
F5854-1969-5mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
5mg
$69.0 2023-09-09
Life Chemicals
F5854-1969-3mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
3mg
$63.0 2023-09-09
Life Chemicals
F5854-1969-4mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
4mg
$66.0 2023-09-09
Life Chemicals
F5854-1969-10μmol
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
10μmol
$69.0 2023-09-09
Life Chemicals
F5854-1969-10mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
10mg
$79.0 2023-09-09
Life Chemicals
F5854-1969-2μmol
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
2μmol
$57.0 2023-09-09
Life Chemicals
F5854-1969-1mg
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
1mg
$54.0 2023-09-09
Life Chemicals
F5854-1969-5μmol
1-cyclohexyl-3-[(pyridin-3-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
1396876-10-0
5μmol
$63.0 2023-09-09

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